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Compound of Interest

Compound Name: 5-Methyl-2-heptanol

Cat. No.: B1584077 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 5-Methyl-2-
heptanol. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
To mitigate risks of exposure, the following personal protective equipment is mandatory when

handling 5-Methyl-2-heptanol. This guidance is based on safety data for the compound and its

structural isomers.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

face shield

Essential for protecting eyes

from splashes; standard safety

glasses are insufficient.[1] An

eyewash station must be

readily accessible.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Inspect gloves for any signs of

degradation or perforation

before each use.

Contaminated gloves should

be disposed of immediately,

followed by thorough hand

washing.[1]

Body Protection Laboratory coat

A fully fastened lab coat

provides a crucial barrier

against accidental spills and

contamination.[1]

Respiratory Protection
Chemical fume hood or well-

ventilated area

To prevent the inhalation of

potentially harmful vapors or

aerosols, all handling of 5-

Methyl-2-heptanol should be

conducted within a certified

chemical fume hood.[1]

Foot Protection Closed-toe shoes
Protects feet from chemical

spills and falling objects.[1]

Quantitative Data Summary
The following table summarizes the key physical and safety data for 5-Methyl-2-heptanol.
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Property Value

CAS Number 54630-50-1[2][3][4][5]

Molecular Formula C₈H₁₈O[2][3][5]

Molecular Weight 130.23 g/mol [2][3][5]

Appearance Colorless to almost colorless clear liquid

Boiling Point Not available

Flash Point 71°C (159.8°F) (Data for isomer 2-Heptanol)[6]

Specific Gravity 0.83[5]

Occupational Exposure Limits No data available

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Methyl-2-heptanol is essential for laboratory safety.

Preparation
Risk Assessment: Before any handling, conduct a thorough risk assessment of the planned

procedures.

Work Area: Designate a clean and uncluttered work area within a certified chemical fume

hood.

PPE: Don all required personal protective equipment as detailed above.

Emergency Stations: Ensure that the safety shower and eyewash station are unobstructed

and have been recently tested.

Handling
Transfer: Use spark-proof tools and explosion-proof equipment when transferring the liquid

to minimize the risk of ignition.[7][8][9] Ground and bond containers during transfer.[8]

Avoid Contact: Take care to avoid contact with skin, eyes, and clothing.[8]
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Container Management: Keep the container tightly closed when not in use to prevent the

escape of vapors.

Post-Handling
Decontamination: After handling, decontaminate all work surfaces with an appropriate

cleaning agent.

PPE Removal: Carefully remove and dispose of contaminated PPE.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan
Proper disposal of 5-Methyl-2-heptanol and associated waste is crucial to prevent

environmental harm and maintain regulatory compliance.

Waste Collection: Collect all liquid waste containing 5-Methyl-2-heptanol in a designated,

properly labeled, and sealed container.

Contaminated Materials: Solid materials (e.g., gloves, absorbent pads) contaminated with 5-
Methyl-2-heptanol should be placed in a separate, labeled hazardous waste container.

Disposal Method: Dispose of all waste through a licensed professional waste disposal

service in accordance with federal, state, and local environmental regulations.[1] Do not

empty into drains.[10]

Experimental Protocols: First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[8]

Remove any contaminated clothing while

continuing to flush. Seek immediate medical

attention if irritation persists.[8]

Eye Contact

Immediately flush the eyes with water for at

least 15 minutes, holding the eyelids open.[8]

Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting. If the individual is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.[8]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical steps for the safe handling and disposal of 5-Methyl-
2-heptanol.
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Caption: A logical workflow for the safe handling and disposal of 5-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1584077?utm_src=pdf-custom-synthesis
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.scbt.com/p/5-methyl-2-heptanol-54630-50-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C54630501&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0157568.htm
https://labproinc.com/products/5-methyl-2-heptanol-5ml-m1222-5ml
https://www.spectrumchemical.com/media/sds/H2057_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC183430100&productDescription=5-METHYL-2-HEXANOL%2C+98%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55257.pdf
https://www.fishersci.com/store/msds?partNumber=AC120370500&productDescription=2-HEPTANOL+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20059&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1584077#personal-protective-equipment-for-handling-5-methyl-2-heptanol
https://www.benchchem.com/product/b1584077#personal-protective-equipment-for-handling-5-methyl-2-heptanol
https://www.benchchem.com/product/b1584077#personal-protective-equipment-for-handling-5-methyl-2-heptanol
https://www.benchchem.com/product/b1584077#personal-protective-equipment-for-handling-5-methyl-2-heptanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

